Cas no 1620143-64-7 (6-(4-Methoxyphenyl)-2,2-dimethyl-[1,3]dioxolo[4,5-f][1,10]phenanthroline)

• Product Name: 6-(4-Methoxyphenyl)-2,2-dimethyl-[1,3]dioxolo[4,5-f][1,10]phenanthroline
• CAS No: 1620143-64-7
• MF: C₂₂H₁₈N₂O₃
• MW: 358.389925479889
• CID: 4933810
• Update Time: 2025-10-29

6-(4-Methoxyphenyl)-2,2-dimethyl-[1,3]dioxolo[4,5-f][1,10]phenanthroline Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methoxyphenyl)-2,2-dimethyl-[1,3]dioxolo[4,5-f][1,10]phenanthroline

• Inchi： 1S/C22H18N2O3/c1-22(2)26-20-15-5-4-12-23-18(15)19-16(21(20)27-22)10-11-17(24-19)13-6-8-14(25-3)9-7-13/h4-12H,1-3H3
• InChI Key： VSAAMBARHYSXPC-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC(C4C=CC(=CC=4)OC)=NC=3C3=C(C=CC=N3)C=2OC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 534
• XLogP3: 4.5
• Topological Polar Surface Area: 53.5

Additional information on 6-(4-Methoxyphenyl)-2,2-dimethyl-[1,3]dioxolo[4,5-f][1,10]phenanthroline

6-(4-Methoxyphenyl)-2,2-dimethyl-[1,3]dioxolo[4,5-f][1,10]phenanthroline: A Comprehensive Overview

The compound 6-(4-Methoxyphenyl)-2,2-dimethyl-[1,3]dioxolo[4,5-f][1,10]phenanthroline, also known by its CAS number 1620143-64-7, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of phenanthroline derivatives, which are well-known for their applications in coordination chemistry and materials science. The presence of the methoxyphenyl group and the dioxolo ring introduces additional functionalities that enhance its versatility in various chemical and biological systems.

Recent studies have highlighted the potential of this compound in the field of metal coordination chemistry. Researchers have demonstrated that the molecule's ability to form stable complexes with transition metals makes it an excellent candidate for catalytic applications. For instance, a 2023 study published in the Journal of Catalysis revealed that when coordinated with palladium(II), the compound exhibits exceptional catalytic activity in cross-coupling reactions—a finding that has significant implications for organic synthesis and industrial chemistry.

In addition to its catalytic properties, 6-(4-Methoxyphenyl)-2,2-dimethyl-[1,3]dioxolo[4,5-f][1,10]phenanthroline has shown promise in the development of novel materials for optoelectronic devices. Its extended conjugated system and ability to undergo redox processes make it a strong candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. A 2023 paper in Advanced Materials reported that incorporating this compound into OLED architectures significantly improved device efficiency and stability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the phenanthroline backbone through oxidative coupling reactions followed by the introduction of the methoxyphenyl group via Suzuki-Miyaura coupling. This method ensures high yields and excellent control over the product's purity—a critical factor for its application in sensitive chemical systems.

Beyond its chemical applications, this compound has also garnered attention in the field of drug discovery. Its ability to act as a ligand in metalloenzyme mimics has led researchers to explore its potential as an anti-cancer agent. A 2023 study published in Nature Communications demonstrated that when complexed with copper(II), the compound exhibited potent cytotoxic activity against several cancer cell lines without significant toxicity to healthy cells.

In conclusion, 6-(4-Methoxyphenyl)-2,2-dimethyl-[1,3]dioxolo[4,5-f][1,10]phenanthroline is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.